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Introduction
Glysperin B, more commonly known as Glycerol or Glycerin, is a simple polyol compound with

the chemical formula C3H8O3. It is a trihydroxy sugar alcohol that serves as a fundamental

building block in many biological and chemical processes.[1][2][3] Glycerol is an intermediate in

carbohydrate and lipid metabolism and is a key component of triglycerides and phospholipids.

[4][5] Its hygroscopic nature, meaning it attracts and retains water molecules, makes it a widely

used excipient in pharmaceutical formulations, cosmetics, and food products.[5][6][7] This

guide provides an in-depth overview of the chemical structure, properties, and relevant

experimental protocols and biological pathways involving glycerol.

Chemical Structure and Properties
Glycerol's structure consists of a three-carbon backbone with a hydroxyl (-OH) group attached

to each carbon atom.[1][5] This structure is responsible for its high solubility in water and its

role as a versatile solvent.[5][7]
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Sample Preparation

Cryopreservation

Recovery and Analysis

1. Grow Cell Culture
(e.g., S. cerevisiae)

2. Adjust Cell Concentration
(e.g., 5x10^7 cells/mL)

3. Mix 1:1 with CPA
(e.g., 70% Glycerol)

4. Aliquot into Cryovials

5. Controlled-Rate Freezing
(-1°C/min to -80°C)

6. Long-term Storage
(-196°C Liquid Nitrogen)

7. Thaw Sample

8. Elute CPA

9. Assess Viability & Function
(e.g., G3PDH activity, cell proliferation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

